N-[3-(dimethylamino)propyl]-3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carboxamide

• IUPAC Name: N-[3-(dimethylamino)propyl]-6-oxo-3,4-diphenyl-1H-pyridazine-5-carboxamide
• InChI: InChI=1S/C22H24N4O2/c1-26(2)15-9-14-23-21(27)19-18(16-10-5-3-6-11-16)20(24-25-22(19)28)17-12-7-4-8-13-17/h3-8,10-13H,9,14-15H2,1-2H3,(H,23,27)(H,25,28)
• InChI Key: HAEQHUUWWCSYAA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C1=C(C(=NNC1=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

“N-[3-(Dimethylamino)propyl]methacrylamide” (DMAPMA) is a commercially available compound primarily used as a comonomer to impart pH-sensitivity to hydrogels based on acrylic monomers.

Synthesis Analysis

DMAPMA can be synthesized by free radical polymerization and RAFT polymerization. The molar masses of the samples were 33,000–35,000 g∙mol −1.

Chemical Reactions Analysis

The radical copolymerizations of DMAPMA with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene (70 °C) were shown to have a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers.

Physical And Chemical Properties Analysis

DMAPMA is a flexible chain polymer. The behavior of the synthesized polymers in the buffer solutions was analyzed by turbidity and light scattering at a pH range of 7–13 and a concentration range of 0.0002–0.008 g·cm −3.

Mechanism of Action

EDAC, a compound similar to DMAPMA, is generally used as a carboxyl activating agent for the coupling of primary amines to yield amide bonds.

Safety and Hazards

According to the safety data sheet of a similar compound, N-[3-(Dimethylamino)propyl]methacrylamide, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.

Future Directions

DMAPMA is primarily used as a comonomer to impart pH-sensitivity to hydrogels based on acrylic monomers. This suggests potential applications in the field of stimuli-responsive materials.